Cas no 2138386-78-2 (2-(2,3-Dimethylpiperidine-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2,3-Dimethylpiperidine-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2138386-78-2
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 6090751
• PubChem ID: 165951588
• Update Time: 2025-07-23

2-(2,3-Dimethylpiperidine-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-800269
• 2138386-78-2
• 2-(2,3-dimethylpiperidine-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid
• 2-(2,3-Dimethylpiperidine-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H25NO3/c1-9(2)15(14(18)19)8-12(15)13(17)16-7-5-6-10(3)11(16)4/h9-12H,5-8H2,1-4H3,(H,18,19)
• InChI Key： FVISSOGCLXXGGX-UHFFFAOYSA-N
• SMILES： O=C(C1CC1(C(=O)O)C(C)C)N1CCCC(C)C1C

Computed Properties

• Exact Mass: 267.18344366g/mol
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(2,3-Dimethylpiperidine-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 2-(2,3-Dimethylpiperidine-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS: 2138386-78-2)

The compound 2-(2,3-Dimethylpiperidine-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS: 2138386-78-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane-carboxylic acid core and dimethylpiperidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers employed a multi-step process involving the coupling of 2,3-dimethylpiperidine with a cyclopropane-carboxylic acid derivative, followed by selective functionalization. This advancement is critical for enabling large-scale production and further pharmacological evaluation.

Pharmacological studies have revealed that 2-(2,3-Dimethylpiperidine-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo experiments demonstrated its high affinity for GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Additionally, preliminary data indicate that the compound may have anti-inflammatory properties, opening new avenues for research in autoimmune diseases.

The molecular mechanism underlying the compound's activity has also been a focus of recent investigations. Structural analysis using X-ray crystallography and molecular docking simulations has provided detailed insights into its binding interactions with target proteins. These findings are instrumental in guiding the design of derivatives with enhanced efficacy and reduced side effects.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the current body of research underscores the therapeutic potential of 2-(2,3-Dimethylpiperidine-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid and highlights its significance as a candidate for further drug development.

In conclusion, recent advancements in the study of this compound have shed light on its synthetic accessibility, pharmacological properties, and mechanistic underpinnings. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for its application in medicine.